N'-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide
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Description
“N’-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide” is a complex organic compound. It contains a chloroacetyl group, which is a chlorinated acyl chloride . This compound is bifunctional, making it a useful building block in chemical synthesis . The compound also contains a benzohydrazide group, which is often used in the synthesis of heterocyclic compounds .
Synthesis Analysis
The synthesis of “N’-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide” could involve the reaction of L-proline with chloroacetyl chloride, followed by conversion of the carboxylic acid moiety of the resulting N-acylated product into the carbonitrile via the corresponding amide intermediate . Another synthesis method involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles .Molecular Structure Analysis
The molecular structure of “N’-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide” would be complex due to the presence of multiple functional groups. The chloroacetyl group has a molecular formula of C2H2Cl2O and a molecular weight of 112.943 . The benzohydrazide group would add additional complexity to the molecular structure.Chemical Reactions Analysis
The chloroacetyl group in “N’-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide” can easily form esters and amides . The benzohydrazide group can act as an ambident nucleophile, that is, as both an N- and C-nucleophile . This makes the compound versatile in chemical reactions, especially in the synthesis of heterocyclic compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of “N’-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide” would be influenced by its functional groups. Chloroacetyl chloride, for example, is a colorless to yellow liquid with a density of 1.42 g/mL, a melting point of -22 °C, and a boiling point of 106 °C . It reacts with water and generates hydrochloric acid .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been studied for their potential as werner (wrn) helicase inhibitors . WRN helicase plays a crucial role in DNA repair and replication, making it a potential target for anticancer agents .
Mode of Action
Compounds with an n-terminal 2-chloroacetyl group have been studied for their ability to undergo thioether macrocyclization . This process involves the formation of a macrocycle with cysteine residues, leading to the creation of overlapping-bicyclic peptides or dumbbell-type bicyclic peptides .
Biochemical Pathways
Compounds that inhibit wrn helicase can potentially affect dna repair pathways, including base excision repair (ber), nucleotide excision repair (ner), and mismatch repair (mmr) .
Result of Action
Compounds that inhibit wrn helicase can potentially disrupt dna repair and replication processes, leading to genomic instability and cell death .
Properties
IUPAC Name |
N'-(2-chloroacetyl)-3,4,5-trimethoxybenzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O5/c1-18-8-4-7(5-9(19-2)11(8)20-3)12(17)15-14-10(16)6-13/h4-5H,6H2,1-3H3,(H,14,16)(H,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBAXQUPPFMKJOV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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